Cas no 1797182-75-2 (3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone)

• Product Name: 3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone
• CAS No: 1797182-75-2
• MF: C₂₃H₂₄N₂O₄S
• MW: 424.512664794922
• CID: 5370457
• Update Time: 2025-05-19

3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone Chemical and Physical Properties

Names and Identifiers

• 3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone

• Inchi： 1S/C23H24N2O4S/c1-27-20-9-7-17(13-21(20)28-16-18-5-3-2-4-6-18)8-10-22(26)25-14-19(15-25)29-23-24-11-12-30-23/h2-7,9,11-13,19H,8,10,14-16H2,1H3
• InChI Key： RZVKVBCVZFORBZ-UHFFFAOYSA-N
• SMILES： C(N1CC(OC2=NC=CS2)C1)(=O)CCC1=CC=C(OC)C(OCC2=CC=CC=C2)=C1

Experimental Properties

• Density: 1.280±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 616.9±65.0 °C(Predicted)
• pka: 2.91±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone

Introduction to 3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone (CAS No. 1797182-75-2)

3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone, identified by its CAS number 1797182-75-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including methoxy, phenylmethoxy, thiazolyloxy, and azetidinyl moieties, suggests a rich chemical diversity that could be exploited for various biological activities.

The compound's structure is a testament to the sophisticated synthesis techniques employed in modern organic chemistry. The 4-methoxy-3-(phenylmethoxy)phenyl moiety contributes to its aromaticity and may play a crucial role in modulating interactions with biological targets. This part of the molecule is reminiscent of many pharmacophores found in active pharmaceutical ingredients (APIs), underscoring its potential utility in drug design. The 3-(2-thiazolyloxy)-1-azetidinyl group adds another layer of complexity, introducing a heterocyclic ring system that is known to interact favorably with certain biological receptors.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities. The thiazole ring, a key component of the 3-(2-thiazolyloxy)-1-azetidinyl moiety, is particularly noteworthy. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, studies have shown that thiazole-based compounds can inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in cell proliferation and survival. This suggests that our compound may exhibit similar properties, making it a promising candidate for further investigation.

The azetidinyl ring in the molecule also contributes to its potential biological activity. Azetidine derivatives are known to interact with enzymes and receptors in ways that can modulate physiological processes. Some azetidine-based compounds have been explored as potential treatments for neurological disorders due to their ability to cross the blood-brain barrier and interact with central nervous system receptors. The combination of these two heterocyclic systems in our compound could lead to unique pharmacological effects that are not observed with simpler molecules.

The methoxy and phenylmethoxy groups provide additional opportunities for interaction with biological targets. These groups are often found in drugs due to their ability to enhance solubility and improve binding affinity. The methoxy group can participate in hydrogen bonding, while the phenylmethoxy group can engage in hydrophobic interactions. These properties make our compound a versatile scaffold for drug design, allowing for fine-tuning of its biological activity through structural modifications.

The synthesis of 3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex aromatic system. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during the synthesis process.

In terms of applications, this compound holds promise for various therapeutic areas. Its structural features suggest potential use as an intermediate in the synthesis of more complex drug molecules. Additionally, it could be investigated as a lead compound for further derivatization to enhance its biological activity. The presence of multiple functional groups provides ample opportunity for structure-activity relationship (SAR) studies, which are essential for optimizing drug candidates.

The potential therapeutic applications of 3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone are vast. Given its structural similarities to known bioactive compounds, it could be explored for its antimicrobial properties. Additionally, its ability to interact with heterocyclic systems suggests potential applications in treating neurological disorders or inflammation-related diseases. Further research is needed to fully elucidate its pharmacological profile and determine its suitability for clinical development.

In conclusion, 3-[4-Methoxy-3-(phenylmethoxy)phenyl]-1-[3-(2-thiazolyloxy)-1-azetidinyl]-1-propanone (CAS No. 1797182-75-2) is a compound with significant potential in the field of chemical biology and pharmaceutical research. Its intricate structure and diverse functional groups make it a promising candidate for further investigation into various therapeutic applications. As research continues to uncover new uses for complex organic molecules like this one, it is likely that we will see more innovative approaches to drug development based on similar scaffolds.